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Navigating the Pathway to Public Health
Research with APPNA
For researchers, scientists, and drug development professionals eager to contribute to public

health advancements within the Pakistani diaspora and beyond, the Association of Physicians

of Pakistani Descent of North America (APPNA) offers several avenues for engagement in their

public health research projects. This guide provides detailed application notes and protocols to

facilitate your involvement.

Key Portals for Research Engagement
Primary opportunities for research collaboration are available through the APPNA Institute of

Public Health (AIPH) at Jinnah Sindh Medical University (JSMU) and the APPNA Young

Physicians Committee (YPC). While a central research committee for the broader APPNA
organization is not prominently advertised, these two bodies serve as the main conduits for

research activities.

APPNA Institute of Public Health (AIPH) at JSMU
The AIPH stands as a center for excellence in public health training, service, and research. The

institute actively collaborates with governmental bodies, non-governmental organizations, and

other academic institutions. Researchers can get involved in their ongoing projects, which are

often conducted in partnership with international organizations.
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Application and Collaboration Protocol
To initiate a research collaboration with AIPH, professionals should follow this protocol:

Identify a Relevant Research Area: AIPH focuses on a variety of public health domains,

including but not limited to:

Health Management

Preventive Medicine and Nutrition

Reproductive Health

Health Research

Environmental and Occupational Health

Behavioral Sciences

Gender Studies

Epidemiology and Biostatistics

Direct Outreach to Principal Investigators: Based on the identified area of interest,

prospective collaborators should directly contact the principal investigators or relevant faculty

at AIPH. A formal email expressing interest, outlining your expertise, and proposing a

potential area of collaboration is the recommended first step.

Formal Proposal Submission: Following initial contact and a positive response, a formal

research proposal should be submitted. The proposal should detail the study's objectives,

methodology, expected outcomes, and the specific role of the collaborating researcher or

institution.

Institutional Review Board (IRB) Approval: All research involving human subjects must

receive ethical approval. Collaborators will be required to work with the AIPH and JSMU's

IRB to ensure the research protocol adheres to all ethical guidelines.

Ongoing Research Projects at AIPH
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AIPH is involved in significant international public health projects, offering opportunities for

collaboration. Two key projects are:

Health Care in Danger (HCID): A joint initiative with the International Committee of the Red

Cross (ICRC), this project aims to mitigate violence against healthcare workers. Research

within this project focuses on identifying types of violence, its impact, and developing

protective policies.

Measuring Urban Capacity for Humanitarian Crisis (MUCHC): In collaboration with Johns

Hopkins University and the ICRC, this project is developing a tool to assess the emergency

health response capabilities of urban health systems in low- and middle-income countries.[1]

Researchers interested in these projects should contact the principal investigators at AIPH,

JSMU.

APPNA Young Physicians Committee (YPC)
The YPC provides a platform for younger physicians and medical students to engage in

research. The primary mechanism for this is the APPNA YPC Research Travel Award.

Application Notes for the YPC Research Travel Award
While a dedicated application portal is not publicly available, the following steps are advised

based on the program's description:

Eligibility: The award is typically open to medical students and trainees who are members of

APPNA.

Abstract Submission: The award is granted to the top abstract presenters at the APPNA
Summer Meeting Convention. Therefore, the first step is to conduct research and submit an

abstract for presentation.

Monitor Announcements: Keep a close watch on announcements from APPNA and the YPC

regarding the annual summer convention and the call for abstracts. These announcements

will provide specific deadlines and submission guidelines.

Data Presentation from APPNA-affiliated Research
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Quantitative data from APPNA's public health research projects can be found in their

publications. Below is a summary of data from a study on improving infection prevention

practices during the COVID-19 pandemic conducted by researchers at the APPNA Institute of

Public Health.

Infection Prevention

Practice

Pre-Intervention

(Weekdays)

Immediately Post-

Intervention

Two Weeks Post-

Intervention

Shops with Hand

Hygiene System
4.1% 19.6% 0%

Shopkeepers Wearing

Mask with Nose

Covered

13.2% Not Specified Not Specified

Customers

Maintaining Three

Feet Distance

0% 9.5% 1.8%

Source: Annals of Jinnah Sindh Medical University[2]

Experimental Protocols
Detailed experimental methodologies are best understood by reviewing the published research

from APPNA-affiliated projects. An example of a quasi-experimental study design is provided

below.

Protocol for a Quasi-Experimental Study on Infection
Prevention
Study Title: A Campaign to Improve Practices of Infection Prevention at Small Shops of

Essential Items During the Time of Covid 19 Pandemic[2]

Methodology:

Study Design: A quasi-experimental study with three observation cycles: pre-intervention,

immediately post-intervention, and two weeks post-intervention.
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Sampling: 120 small shops of essential items were observed.

Intervention:

Distribution of masks and awareness pamphlets on physical distancing and infection

prevention.

An educational session with the shopkeepers.

Data Collection: Observational data was collected during weekdays and weekends for the

following outcome measures:

Presence of a hand hygiene system.

Proper wearing of masks by shopkeepers and customers (covering the nose).

Maintenance of at least three feet of distance between customers.

Data Analysis: The outcome indicators were compared using the Cochrane Q test.

Visualizing the Pathway to Involvement
To further clarify the process of getting involved with APPNA's public health research, the

following workflow diagram is provided.
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Caption: Workflow for engaging with APPNA's public health research projects.

Logical Relationship of Research Entities
The following diagram illustrates the relationship between APPNA and its key research-

affiliated bodies.
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Caption: Organizational structure and collaborations of APPNA's research entities.

Need Custom Synthesis?
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To cite this document: BenchChem. [How to get involved with APPNA's public health
research projects]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237086#how-to-get-involved-with-appna-s-public-
health-research-projects]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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